Cas no 2229627-05-6 (3-(Azetidin-2-yl)-4-chloro-2-methoxypyridine)

• Product Name: 3-(Azetidin-2-yl)-4-chloro-2-methoxypyridine
• CAS No: 2229627-05-6
• MF: C₉H₁₁ClN₂O
• MW: 198.649441003799
• CID: 5791557
• PubChem ID: 165973834
• Update Time: 2025-06-14

3-(Azetidin-2-yl)-4-chloro-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2229627-05-6
• 3-(azetidin-2-yl)-4-chloro-2-methoxypyridine
• EN300-1985706
• 3-(Azetidin-2-yl)-4-chloro-2-methoxypyridine

• Inchi： 1S/C9H11ClN2O/c1-13-9-8(7-3-5-11-7)6(10)2-4-12-9/h2,4,7,11H,3,5H2,1H3
• InChI Key： NDQXQMQIBNOBRB-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C=1C1CCN1)OC

Computed Properties

• Exact Mass: 198.0559907g/mol
• Monoisotopic Mass: 198.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 34.2Ų

Additional information on 3-(Azetidin-2-yl)-4-chloro-2-methoxypyridine

Comprehensive Overview of 3-(Azetidin-2-yl)-4-chloro-2-methoxypyridine (CAS No. 2229627-05-6)

3-(Azetidin-2-yl)-4-chloro-2-methoxypyridine (CAS No. 2229627-05-6) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a pyridine ring with an azetidine moiety, making it a valuable scaffold for drug discovery and material science applications. Its chloro and methoxy substituents further enhance its reactivity, enabling diverse synthetic modifications.

Recent trends in organic chemistry highlight the growing demand for nitrogen-containing heterocycles, particularly those like 3-(Azetidin-2-yl)-4-chloro-2-methoxypyridine, which exhibit potential bioactivity. Researchers are increasingly exploring its role in modulating enzyme interactions and as a precursor for small-molecule inhibitors. This aligns with the broader industry focus on targeted therapies and precision medicine, where such compounds play a pivotal role.

From a synthetic perspective, the compound’s azetidine ring offers steric constraints that can influence conformational stability—a hot topic in computational chemistry and molecular docking studies. Its 4-chloro-2-methoxypyridine segment is also of interest for cross-coupling reactions, a frequently searched term in catalysis literature. These attributes make it a versatile intermediate for constructing complex architectures.

Environmental and sustainability concerns have spurred interest in green chemistry approaches for synthesizing such compounds. Innovations like catalyst recycling and solvent-free reactions are being tested to optimize the production of 3-(Azetidin-2-yl)-4-chloro-2-methoxypyridine, addressing both cost-efficiency and ecological impact—a key concern among modern chemists.

Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods are critical for verifying purity and structure, especially given the compound’s potential use in high-throughput screening assays. Such data is often sought after in academic and industrial research databases.

In summary, 3-(Azetidin-2-yl)-4-chloro-2-methoxypyridine (CAS No. 2229627-05-6) represents a multifaceted tool for chemical innovation. Its applications span medicinal chemistry, materials science, and catalysis, reflecting the compound’s adaptability to evolving scientific challenges. As research progresses, its relevance in drug development pipelines and sustainable synthesis is expected to grow exponentially.